Cas no 1443307-38-7 (4-(cyclohexyloxymethyl)-3-fluorobenzenethiol)

4-(cyclohexyloxymethyl)-3-fluorobenzenethiol structure

1443307-38-7 structure

Product Name:4-(cyclohexyloxymethyl)-3-fluorobenzenethiol

CAS No:1443307-38-7

MF:C₁₃H₁₇FOS

MW:240.336886167526

MDL:MFCD19443094

CID:5199683

Update Time:2026-03-06

4-(cyclohexyloxymethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-(cyclohexyloxymethyl)-3-fluorobenzenethiol
- MDL： MFCD19443094
- Inchi： 1S/C13H17FOS/c14-13-8-12(16)7-6-10(13)9-15-11-4-2-1-3-5-11/h6-8,11,16H,1-5,9H2
- InChI Key： ZTHOIKPWZGLAEF-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(COC2CCCCC2)C(F)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3

4-(cyclohexyloxymethyl)-3-fluorobenzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB435027-1 g	4-[(Cyclohexyloxy)methyl]-3-fluorothiophenol; .	1443307-38-7		1g	€594.40	2023-06-16
abcr	AB435027-5 g	4-[(Cyclohexyloxy)methyl]-3-fluorothiophenol; .	1443307-38-7		5g	€1373.40	2023-06-16
abcr	AB435027-1g	4-[(Cyclohexyloxy)methyl]-3-fluorothiophenol; .	1443307-38-7		1g	€1555.10	2025-04-21
abcr	AB435027-5g	4-[(Cyclohexyloxy)methyl]-3-fluorothiophenol; .	1443307-38-7		5g	€1373.40	2023-09-04
Ambeed	A672937-1g	4-((Cyclohexyloxy)methyl)-3-fluorobenzenethiol	1443307-38-7	97%	1g	$441.0	2024-04-23
Crysdot LLC	CD12142996-1g	4-((Cyclohexyloxy)methyl)-3-fluorobenzenethiol	1443307-38-7	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142996-5g	4-((Cyclohexyloxy)methyl)-3-fluorobenzenethiol	1443307-38-7	97%	5g	$1177	2024-07-23

4-(cyclohexyloxymethyl)-3-fluorobenzenethiol Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

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